Aroclor 1254

• IUPAC Name: 1,2,3-trichloro-4-(2,3-dichlorophenyl)benzene
• InChI: InChI=1S/C12H5Cl5/c13-8-3-1-2-6(10(8)15)7-4-5-9(14)12(17)11(7)16/h1-5H
• InChI Key: AUGNBQPSMWGAJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=C(C(=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C12H5Cl5
• DSSTOX Substance ID: DTXSID60274189
• Molecular Weight: 326.4 g/mol
• Physical Description: Colorless to pale-yellow, viscous liquid or solid (below 50 degrees F) with a mild, hydrocarbon odor; [NIOSH], LIGHT YELLOW VISCOUS LIQUID., Colorless to pale-yellow, viscous liquid or solid (below 50 °F) with a mild, hydrocarbon odor.
• Boiling Point: Distillation range 365-390 °C, 689-734 °F
• Flash Point: 222 °C, >286 °F
• Solubility: Solubility in water varies because Aroclors are variable mixtures., In water, 70 ppb, In water, 12 ug/L at 25 °C, In water: 0.01 ppm, For more Solubility (Complete) data for Aroclor 1254 (6 total), please visit the HSDB record page., Solubility in water: none, Insoluble
• Density: 1.495 at 65 °C/4 °C; 1505 at 15.5 °C/4 °C, Relative density (water = 1): 1.5, 1.3-1.8, (77 °F): 1.38
• Vapor Pressure: 0.000077 [mmHg], 7.71X10-5 mm Hg at 25 °C (avg), Vapor pressure, Pa at 25 °C: 0.01, 0.00006 mmHg
• Mechanism of Action: ... This article reviews the current literature on endocrine-disrupting chemical (EDC) effects on the neuroendocrine system, particularly at the level of hypothalamic gonadotropin-releasing hormone (GnRH) neurons, the key cells involved in the regulation of reproductive function. The focus of this article is on two polychlorinated biphenyl mixtures (Aroclor 1221, Aroclor 1254) and two organochlorine pesticides (methoxychlor and chlorpyrifos). Some experimental data are presented for each of the four urban environmental toxicants on GnRH cells in vitro and in vivo. The results of in vitro experiments indicate that all four of the toxicants profoundly affect hypothalamic GnRH gene expression, cell survival, and neurite outgrowth, demonstrating direct effects of EDCs on a GnRH cell line. In in vivo experiments, three of the toxicants (Aroclor 1221, methoxychlor, and chlorpyrifos) caused significant alterations in GnRH mRNA levels in female rats. Both the in vitro and in vivo findings support the novel concept of chlorpyrifos as an EDC. The results, taken together with the literature, support the hypothesis that the neuroendocrine axis, and specifically GnRH neurons, are sensitive to urban environmental toxicants, and that reproductive and neurologic effects of EDCs may be mediated at this level of the hypothalamic-pituitary-gonadal axis., ... Previous reports indicate that polychlorinated biphenyl (PCB) congeners in vitro perturbed cellular Ca2+ homeostasis and protein kinase C (PKC) translocation ... The structure-activity relationship (SAR) of 3 PCB mixtures, 24 PCB congeners, and 1 dibenzofuran /have now been studied/ for their effects on PKC translocation by measuring (3)H-phorbol ester ((3)H-PDBu) binding in cerebellar granule cells (7 days in culture). All the PCB mixtures studied increased (3)H-PDBu binding significantly and in a concentration-dependent manner. However, Aroclor 1016 and Aroclor 1254 were more potent than Aroclor 1260. Of the 24 congeners studied, di-ortho congeners such as 2,2',5,5'-tetrachlorobiphenyl (-TeCB), 2,2',4,6,6'-pentachlorobiphenyl (-PeCB), 2,2',4,6-TeCB, and 2,2'-dichlorobiphenyl (-DCB) were the most potent (E50 = 28-43 uM) while non-ortho congeners such as 3,3',4,4'-TeCB and 3,3',4,4'5-PeCB were not effective. The potential contaminant of PCB mixtures, 1,2,3,7,8-pentachlorodibenzofuran had no significant effect on (3)H-PDBu binding. The SAR among these congeners revealed: (i) congeners with ortho-chlorine substitution such as 2,2'-DCB (EC50 = 43 +/- 3 uM) or ortho-lateral (meta, para) chlorine substitution such as 2,2',5,5'-TeCB (EC50 = 28 +/- 3 uM) and 2,2'4,6-TeCB (E50 = 41 +/- 6 uM) were most potent; (ii) congeners with only para-substitution such as 4,4'-DCB or high lateral content in the absence of ortho-substitution such as 3,3',4,4',5,5'-HCB were not effective; and (iii) increased chlorination was not clearly related to the effectiveness of these congeners, although hexa- and heptachlorination was less effective than di- and tetrachlorination. Low lateral substitution, especially without para-substitution, or lateral content in the presence of ortho-substitution, may be the most important structural requirement for the in vitro activity of these PCB congeners in neuronal preparations., Aroclor 1248 (2 mg/kg /day) and 1254 (5 mg/kg/day) produced 3-methylcholanthrene-type of mixed-function oxidase induction in livers of adult female cynomolgus monkeys after 69-122 days when animals were moribund. Administration ip at a concentration of 1000 mg/kg produced a mixed pattern of induction in mouse liver 66 hr after treatment, (including a 3-methylcholanthrene-type induction). The same dose of Aroclor 1016 did not produce 3-methylcholanthrene-type enzyme induction in mice. Results in monkeys are consistent with hypothesis that PCB isomers capable of inducing aryl hydrocarbon hydroxylase and causing a blue shift in cytochrome peak are associated with increased toxicity. However, the lack of response with Aroclor 1016 in mice suggested that the reported toxicity of Aroclor 1016 to infant monkeys may not result from isomers producing a 3-methylcholanthrene-like effect., Ability of Aroclor 1254 to promote enzyme-altered foci was determined in initiation/promotion bioassay in rat liver. Initiation was accomplished in rats that received a 2/3 partial hepatectomy followed in 24 hr by diethylnitrosamine (DENA). Aroclor 1254 was admin to each rat 7, 28, and 49 days after the DENA, and some rats were killed 21 days after each dose of Aroclor. Liver of rats that received Aroclor 1254 on either day 7 or on day 28 contained in increased level of gamma-glutamyltranspeptidase. Aroclor 1254 enhanced the appearance of enzyme-altered foci after only a single oral dose., For more Mechanism of Action (Complete) data for Aroclor 1254 (18 total), please visit the HSDB record page.
• Impurities: Chlorinated dibenzofurans /tetra-, penta-, and hexa-PDCFs/ were identified in all Aroclor preparations /1248, 1254, 1260/ except Aroclor 1016/ at levels from 0.8 to 2 ppm/, Polychlorinated napthalenes have also been identified in Aroclor 1254., The PCDF levels are (in ppm): Cl3, 0.063; Cl4, 0.1-0.2; Cl5, 0.2-0.4; Cl6, 0.9-1.4; Cl7, 0.96., Toxic PCDF levels in ppm: 2,3,7,8-Cl4, 0.053; 1,2,3,4,8-/1,2,3,7,8,- TCDF, 0.9; 2,3,4,7,8-PECDF,0.49; 1,2,3,4,7,9-/1,2,3,4,7,8-HXCDF, 2.5; 1,2,3,6,7, 8-TCDF, 0.9; 2,3,4,7,8-HXCDF, 0.13., Analysis of the technical PCB, Aroclor 1254 revealed the presence of a series of brominated contaminants.
• Color/Form: Light yellow, viscous liquid, Colorless to pale-yellow, viscous liquid or solid (below 50 degrees F)
• CAS No.: 52663-62-4, 11097-69-1
• Melting Point: 50 °F

Description

Polychlorinated biphenyls are mixtures of up to 209 individual chlorinated compounds (known as congeners). There are no known natural sources of PCBs. PCBs are either oily liquids or solids that are colorless to light yellow. Some PCBs can exist as a vapor in air. PCBs have no known smell or taste. Many commercial PCB mixtures are known in the U. S. by the trade name Aroclor. PCBs have been used as coolants and lubricants in transformers, capacitors, and other electrical equipment because they don't burn easily and are good insulators. The manufacture of PCBs was stopped in the U. S. in 1977 because of evidence they build up in the environment and can cause harmful health effects. Products made before 1977 that may contain PCBs include old fluorescent lighting fixtures and electrical devices containing PCB capacitors, and old microscope and hydraulic oils.
A mixture of polychlorinated biphenyls that induces hepatic microsomal UDP-glucuronyl transferase activity towards thyroxine.

Mechanism of Action

Target of Action

Aroclor 1254, a commercial mixture of polychlorinated biphenyls (PCBs), primarily targets the aryl hydrocarbon receptor (AhR) and other transcription factors . It also interacts with specific DNA-binding elements, initiating transcriptional activation of targeted genes . Moreover, it has been found to regulate the circadian clock by inhibiting the basal and circadian expression of the core circadian component PER1 .

Mode of Action

This compound activates AhR and other transcription factors, altering their expression and enabling activation of promoters of many genes . This induces a regulatory gene network, affecting the combinatorial interplay of transcription factors acting in concert . Notably, this compound can open a chromatin domain of about 200 kbp, making the promoters of genes within this domain accessible for secondary targets .

Biochemical Pathways

This compound affects various biochemical pathways. It has been found to alter energy metabolism and intracellular signaling, which might result in developmental neurotoxicity . It also influences intestinal microbiota and tissue metabolism, most of which are associated with oxidative stress, inflammation, and lipid metabolism . Moreover, it impairs the startle responses, possibly making the larvae more susceptible to predation .

Pharmacokinetics

It’s known that this compound is lipophilic and can accumulate in the adipose tissue of living animals, resulting in biomagnification through the food chain .

Result of Action

This compound exposure results in various molecular and cellular effects. It reduces cell viability and induces overproduction of intracellular reactive oxygen species in a dose-dependent manner . It also reduces calcium homeostasis, osteoblast differentiation, and bone formation . Moreover, it results in intestinal inflammation and oxidative stress .

Action Environment

Environmental factors significantly influence the action of this compound. For instance, the compound’s effects on aquatic organisms have been studied, revealing that it can impair growth and survival skills . Furthermore, the compound’s effects can be magnified through the transmission of the food chain .

Biochemical Analysis

Biochemical Properties

Aroclor 1254 interacts with various enzymes, proteins, and other biomolecules. It reduces cell viability and induces overproduction of intracellular reactive oxygen species in a dose-dependent manner . This interaction with cellular biomolecules can lead to changes in cell function and metabolism.

Cellular Effects

This compound has been shown to have significant effects on various types of cells and cellular processes. It reduces calcium homeostasis, osteoblast differentiation, and bone formation . It also induces apoptosis in granulosa cells , disrupts gap junctions, and causes fusion of single cells into clusters .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It has been shown to regulate the circadian clock by inhibiting the basal and circadian expression of the core circadian component PER1 . It also induces apoptosis mainly in granulosa cells, possibly through mitochondrial pathways .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. It has been shown to reduce the number of primordial and antral follicles in a dose-dependent manner and increase the apoptosis of granulosa cells .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. It has been shown to impair the development of ovarian follicles at doses of 4, 20, and 100 mg/kg body weight . At higher doses, it increases the apoptosis of granulosa cells .

Metabolic Pathways

This compound is involved in various metabolic pathways. It has been shown to cause significant changes in intestinal microbiota and tissue metabolism, most of which are associated with oxidative stress, inflammation, and lipid metabolism .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It accumulates inside various cell organelles such as lysosomes, mitochondria, and nuclei . It is also localized in association with membranes, cilia, and microvilli of gill and digestive gland cells .

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function have been studied. It has been found in various subcellular compartments, including mitochondria, where it causes mitochondrial dysfunction . It is also found in association with the chitinous rod and mucus secretions of gill epithelial cells, indicating their role in protection .

Customer Q & A

Q1: What is Aroclor 1254, and what are its key toxicological properties?

A1: this compound is a complex mixture of polychlorinated biphenyls (PCBs) that was widely used in industrial applications before being banned due to its environmental persistence and toxicity. It is a known endocrine disruptor, affecting hormone function in both humans and animals. [, , , , , ]

Q2: How does this compound interact with biological systems to exert its toxic effects?

A2: this compound primarily exerts its toxicity by inducing oxidative stress in various tissues, leading to cellular damage. This occurs through the overproduction of reactive oxygen species (ROS) and depletion of antioxidant defenses. [, , , , , , , ]

Q3: What specific organs and tissues are most affected by this compound exposure?

A3: Research shows that this compound significantly impacts the liver, brain, testes, and pancreas. It causes atrophy of the exocrine pancreas, inhibits osteoblast differentiation, and disrupts steroidogenesis in Leydig cells. [, , , , ]

Q4: How does this compound affect embryonic development?

A4: Studies show that this compound exposure during critical developmental periods can lead to various adverse outcomes. In mice, it disrupts early embryo development, reducing hatching rates. In fish, it causes embryo malformations, decreased survival, and developmental delays. [, , ]

Q5: What are the long-term effects of this compound exposure?

A5: Perinatal exposure to this compound can result in long-term alterations in retinoid status in rat offspring. [] This highlights the potential for lasting health consequences from early-life exposure.

Q6: How does this compound affect sperm quality?

A6: Research indicates that this compound exposure can negatively impact sperm quality. Studies on human sperm demonstrate reduced motility, potentially linked to increased ROS production and mitochondrial dysfunction. []

Q7: What is the molecular formula and weight of this compound?

A7: this compound is not a single molecule but a complex mixture of PCB congeners. Therefore, it does not have a single molecular formula or weight. Individual congeners within the mixture have varying chlorine substitutions, leading to a range of molecular weights. []

Q8: What is the environmental impact of this compound?

A8: this compound is a persistent organic pollutant that bioaccumulates in the food chain, posing risks to wildlife and human health. Its presence in the environment has been linked to various ecological issues. [, ]

Q9: What strategies are being explored to remediate this compound contamination?

A9: While this compound is banned in many countries, its persistence necessitates remediation strategies. Research focuses on developing effective methods for its removal or degradation in contaminated environments.

Q10: What analytical methods are used to detect and quantify this compound in environmental and biological samples?

A10: Gas chromatography coupled with electron capture detection (GC-ECD) and gas chromatography-mass spectrometry (GC-MS) are commonly employed for the analysis of this compound and its congeners. [, ]

Q11: What are the challenges associated with the analysis of this compound?

A11: The complex composition of this compound, with numerous congeners, presents analytical challenges. Achieving accurate quantification of individual congeners requires sophisticated analytical techniques and careful method validation. []